Cas no 1803584-61-3 (sodium 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: sodium 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1803584-61-3
• MF: C₇H₆N₃NaO₃
• MW: 203.130611896515
• MDL: MFCD28954327
• CID: 4616316
• PubChem ID: 136983613
• Update Time: 2025-10-24

sodium 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate
• sodium 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD28954327
• Inchi： 1S/C7H5N3O3.Na.H/c11-6-4(7(12)13)3-8-5-1-2-9-10(5)6;;/h1-3,11H,(H,12,13);;
• InChI Key： ULXNBUMEEUFZHX-UHFFFAOYSA-N
• SMILES： OC1=C(C=NC2=CC=NN12)C(=O)O.[NaH]

Additional information on sodium 7-hydroxypyrazolo1,5-apyrimidine-6-carboxylate

Sodium 7-Hydroxypyrazolo[1,5-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1803584-61-3, commonly referred to as sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and potential bioactivity. The sodium salt form of this compound adds to its versatility, making it suitable for various applications in research and development.

The chemical structure of sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate is characterized by a fused bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. The presence of a hydroxyl group at position 7 and a carboxylate group at position 6 introduces functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of advanced materials. Researchers have explored its role in the formation of metal-organic frameworks (MOFs) and coordination polymers, where its unique geometry and functional groups play a pivotal role. The MOF applications have shown promise in gas storage, catalysis, and sensing technologies, underscoring the importance of this compound in materials science.

In the realm of pharmacology, sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate has been investigated for its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory pathways, suggesting its utility in the development of therapeutic agents for conditions such as arthritis and neuroinflammation. Furthermore, its anti-inflammatory properties have been linked to its ability to modulate cytokine production and reduce oxidative stress.

Recent advancements in synthetic methodologies have also enhanced our ability to produce this compound on a larger scale. The development of efficient synthesis routes has made it more accessible for both academic and industrial research. For instance, researchers have reported the use of microwave-assisted synthesis to expedite the formation of this compound, significantly reducing reaction times while maintaining high yields.

From an environmental perspective, the eco-friendly nature of sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate has been another area of focus. Its biodegradability and low toxicity profile make it an attractive option for applications where environmental impact is a concern. This aligns with the growing trend toward sustainable chemistry practices in modern research.

In conclusion, sodium 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1803584-61-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness, coupled with its functional versatility, positions it as a valuable tool in both fundamental research and applied sciences. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in shaping future innovations.